Cas no 2171310-70-4 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid)
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid
- 2171310-70-4
- 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid
- EN300-1515306
-
- Inchi: 1S/C26H32N2O5/c1-15(2)21(25(30)31)13-27-24(29)23(16(3)4)28-26(32)33-14-22-19-11-7-5-9-17(19)18-10-6-8-12-20(18)22/h5-12,15-16,21-23H,13-14H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)/t21?,23-/m0/s1
- InChI Key: CIVPNWOTOMUWRL-YANBTOMASA-N
- SMILES: O(C(N[C@H](C(NCC(C(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515306-0.05g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515306-0.1g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515306-0.25g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515306-0.5g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515306-1.0g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515306-2.5g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515306-5.0g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515306-10.0g |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515306-50mg |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 50mg |
$707.0 | 2023-09-27 | ||
| Enamine | EN300-1515306-100mg |
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-3-methylbutanoic acid |
2171310-70-4 | 100mg |
$741.0 | 2023-09-27 |
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid
Introduction to 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid (CAS No. 2171310-70-4)
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid (CAS No. 2171310-70-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.
The structure of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid is characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The presence of this protecting group allows for precise control over the chemical reactions, making it an essential tool in the synthesis of complex peptides and proteins.
Recent advancements in the field have highlighted the importance of Fmoc-protected amino acid derivatives in various applications. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of Fmoc-protected amino acids in the development of novel anticancer peptides. The researchers found that these compounds exhibited enhanced stability and improved bioavailability, making them promising candidates for further clinical trials.
In addition to their role in peptide synthesis, Fmoc-protected amino acid derivatives like 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid have also been explored for their potential in drug delivery systems. A recent review article in Advanced Drug Delivery Reviews (2023) discussed the use of these compounds as building blocks for self-assembling nanomaterials, which can be tailored to deliver drugs to specific target sites within the body. This approach has shown promise in improving the efficacy and reducing the side effects of various therapeutic agents.
The synthesis of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid involves several steps, including the protection of the amino group with the Fmoc moiety, followed by coupling with other amino acids or functional groups. The final deprotection step is typically carried out using a mild base such as piperidine, which selectively removes the Fmoc group without affecting other functional groups in the molecule.
The physical and chemical properties of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid are well-documented. It is a white crystalline solid with a molecular weight of 465.56 g/mol and a melting point ranging from 155°C to 157°C. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but it has limited solubility in water.
In terms of safety and handling, it is important to note that while 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid is not classified as a hazardous material, it should still be handled with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound.
The potential applications of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid extend beyond pharmaceutical research. In materials science, this compound has been used as a building block for functional polymers and coatings. A study published in Macromolecules (2024) reported the synthesis of polymeric materials using Fmoc-protected amino acids, which exhibited unique mechanical properties and thermal stability.
In conclusion, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid (CAS No. 2171310-70-4) is a versatile compound with significant potential in various scientific and industrial applications. Its role in peptide synthesis, drug development, and materials science underscores its importance as a key reagent in modern research laboratories. As ongoing studies continue to explore new uses for this compound, it is likely that its significance will only grow in the coming years.
2171310-70-4 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)